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Compound of Interest

Compound Name: 4-Amino-3,5-difluorobenzaldehyde

Cat. No.: B157781

Technical Guide: 4-Amino-3,5-
difluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-Amino-
3,5-difluorobenzaldehyde. It also outlines standard experimental protocols for the
determination of key physical characteristics and presents a representative synthetic workflow
for a closely related precursor, illustrating a potential pathway to the target molecule.

Core Physical Properties

While comprehensive experimental data for 4-Amino-3,5-difluorobenzaldehyde is not widely
available in public literature, the following properties have been computed and are documented
in chemical databases.
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Physical Property Value Source

Molecular Formula C7HsF2NO PubChem[1]

Molecular Weight 157.12 g/mol PubChem[1]

CAS Number 135564-23-7 PubChem[1]
4-amino-3,5-

IUPAC Name ] PubChem[1]
difluorobenzaldehyde

SMILES C1=C(C=C(C(=C1F)N)F)C=0 PubChem[1]

Note: Experimental values for melting point, boiling point, density, and solubility are not readily

available in the reviewed literature. The following sections provide standardized protocols for

determining these properties.

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for the experimental determination of the primary

physical properties of aromatic aldehydes like 4-Amino-3,5-difluorobenzaldehyde.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Methodology:

sealed at one end.

e The capillary tube is attached to a thermometer.

A small, finely powdered sample of the substance is packed into a thin-walled capillary tube,

e The assembly is placed in a melting point apparatus (e.g., a Thiele tube or an automated

instrument) containing a heat-transfer fluid (like silicone oil).

e The apparatus is heated slowly and steadily.
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e The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Boiling Point Determination (Micro Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Methodology:

A small volume of the liquid is placed in a small test tube or fusion tube.
e Acapillary tube, sealed at one end, is inverted and placed into the liquid.
e The tube is attached to a thermometer and heated in a suitable apparatus.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat source is removed, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Density Determination (Pycnometer Method)

Objective: To determine the mass per unit volume of the substance.

Methodology:

A pycnometer (a flask of a known volume) is weighed empty.

It is then filled with the substance, and any excess is removed.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the substance by the known volume of the
pycnometer.
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Solubility Determination

Objective: To determine the extent to which the substance dissolves in various solvents.
Methodology:

e A known mass of the substance is added to a known volume of a solvent (e.g., water,
ethanol, DMSO) at a specific temperature.

e The mixture is agitated until saturation is reached.
e Any undissolved solid is separated by filtration or centrifugation.

e The concentration of the dissolved substance in the supernatant is determined using a
suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

e The solubility is expressed as mass of solute per volume of solvent (e.g., g/L or mg/mL).

Synthetic Pathway and Experimental Workflow

While a specific, detailed synthesis for 4-Amino-3,5-difluorobenzaldehyde is not readily
available, the synthesis of a key precursor, 4-amino-3,5-difluorobenzonitrile, has been
documented and provides a logical workflow for obtaining compounds with this substitution
pattern.[2] The conversion of a benzonitrile to a benzaldehyde is a standard organic
transformation.

The following diagram illustrates the synthesis of 4-amino-3,5-difluorobenzonitrile, which could
then be converted to 4-Amino-3,5-difluorobenzaldehyde.

Step 1: Cyanation Hypothetical Step 2: Reduction

Reflux, 24h
4-Bromo-2,6-difluoroaniline 4-Amino-3,5-difluorobenzonitrile Reduction DIBAL-H or similar reducing agent 4-Amino-3,5-difluorobenzaldehyde
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Caption: Synthetic workflow for 4-Amino-3,5-difluorobenzaldehyde via a nitrile precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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